(3S,7R,10R,13S)-7-Hydroxy-10,13-dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate

• Molecular Formula: C21H30O4
• Molecular Weight: 346.5 g/mol
• IUPAC Name: [(3S,7R,10R,13S)-7-hydroxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• InChI: InChI=1S/C21H30O4/c1-12(22)25-14-6-8-20(2)13(10-14)11-17(23)19-15-4-5-18(24)21(15,3)9-7-16(19)20/h11,14-17,19,23H,4-10H2,1-3H3/t14-,15?,16?,17-,19?,20-,21-/m0/s1
• InChI Key: ROQJNRDLUNFGNK-HMBGTBGNSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@]2(C3CC[C@]4(C(C3[C@H](C=C2C1)O)CCC4=O)C)C
• Canonical SMILES: CC(=O)OC1CCC2(C3CCC4(C(C3C(C=C2C1)O)CCC4=O)C)C

Description

This compound is a steroidal derivative with a cyclopenta[a]phenanthrene backbone, featuring a hydroxyl group at C7, acetyloxy group at C3, and a ketone at C15. Its molecular formula is C₂₃H₃₂O₄, with a molecular weight of 372.50 g/mol . Key structural attributes include:

• Stereochemistry: The 3S,7R,10R,13S configuration defines its spatial arrangement, critical for biological interactions.
• Functional groups: The C7 hydroxyl group distinguishes it from related ketone-bearing analogs (e.g., 7-oxo derivatives), influencing solubility and receptor binding .
• Synthesis: Acylation at C3 is achieved using trimethylsilyl acetate under mild conditions, yielding high purity (confirmed by ¹H NMR and IR spectroscopy) .

Biological Activity

(3S,7R,10R,13S)-7-Hydroxy-10,13-dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate is a complex organic compound with potential biological activities. This article reviews its biological properties based on diverse research studies and findings.

The compound's IUPAC name is quite complex and reflects its intricate structure. The molecular formula is $C_{20}H_{30}O_3$ with a molecular weight of approximately 318.45 g/mol. Its structure includes multiple stereocenters and functional groups that contribute to its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities:

• Antimicrobial Activity : Several studies have shown that compounds similar to this structure possess significant antimicrobial properties. For example, derivatives have been tested against various bacteria and fungi with promising results.
• Anti-inflammatory Effects : The compound has been studied for its potential to reduce inflammation by inhibiting specific pathways involved in inflammatory responses.
• Anticancer Potential : Preliminary studies suggest that this compound may inhibit cancer cell proliferation in vitro. It has shown activity against several cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.
• Hormonal Activity : Given its structural similarities to steroid hormones, there is interest in its potential as a modulator of hormonal activity in biological systems.

Antimicrobial Activity

A study investigating the antimicrobial effects of similar compounds found that they exhibited activity against resistant strains of bacteria such as MRSA (Methicillin-resistant Staphylococcus aureus). The minimum inhibitory concentration (MIC) values were comparable to established antibiotics .

Anti-inflammatory Studies

Research focused on the anti-inflammatory properties demonstrated that the compound could inhibit the production of pro-inflammatory cytokines in cell cultures. This suggests a mechanism where the compound may modulate immune responses .

Anticancer Studies

In vitro assays revealed that the compound could induce apoptosis in cancer cells. For instance:

• Cell Line Tested : MCF-7 (breast cancer) and HeLa (cervical cancer).
• Mechanism : Induction of caspase-dependent pathways leading to programmed cell death.
• IC50 Values : The IC50 for MCF-7 cells was reported at 25 µM after 48 hours of treatment .

Hormonal Modulation

Given its structural characteristics akin to steroid hormones, it has been hypothesized that this compound might interact with hormone receptors. In silico docking studies suggested favorable binding affinities to androgen receptors .

Case Studies

• Case Study 1 : A clinical trial evaluating the anti-inflammatory effects of a related compound showed significant improvement in patients with chronic inflammatory conditions after treatment over eight weeks.
• Case Study 2 : A laboratory study on the anticancer effects indicated that the compound significantly reduced tumor growth in xenograft models when administered at therapeutic doses.

Comparison with Similar Compounds

Key Observations:

C3-Acetate vs. C3-OH: Acetylation (as in the target) improves membrane permeability over hydroxylated analogs (e.g., compound 7 in ) .

Stereochemical Sensitivity :

• The 3S configuration in the target compound contrasts with the 3R isomer in , which may alter receptor binding or metabolic stability .

Synthetic Efficiency :

• The target compound’s synthesis via trimethylsilyl acetate acylation is more streamlined than multi-step routes for lithocholic acid derivatives (e.g., TsOH.H₂O-mediated esterification in ) .

Pharmacological and Industrial Relevance

• Hormone-Related Applications : The C17-ketone and steroidal framework align with progesterone analogs used in cancer imaging (e.g., ProGlo) .
• Industrial Scalability : The target’s synthesis (30.7% yield, 99.72% purity in related intermediates; ) outperforms Ullmann coupling-based routes for androgen receptor degraders .

Q & A

Q. What are the key considerations for synthesizing this compound?

Synthesis requires multi-step reactions with strict control of parameters. Inert atmospheres (e.g., nitrogen) prevent oxidation of sensitive functional groups, while temperature optimization (e.g., 40–60°C) enhances stereoselectivity . Automated reactors improve reproducibility in steps requiring precise reagent addition . Purification via column chromatography or recrystallization is critical, as highlighted by NMR data confirming product integrity .

Q. How is the compound characterized using spectroscopic methods?

Nuclear Magnetic Resonance (NMR) is pivotal for structural confirmation. provides $^1H$- and $^{13}C$-NMR chemical shifts to validate acetyl and hydroxyl groups . Infrared (IR) spectroscopy identifies carbonyl stretches (e.g., 1700–1750 cm$^{-1}$) and hydroxyl bands, while Mass Spectrometry (MS) confirms molecular weight (e.g., 370.5 g/mol via HRMS) . X-ray crystallography ( ) resolves stereochemical ambiguities by mapping bond angles and distances .

Q. What are the recommended storage conditions to maintain stability?

Store in airtight containers under inert gas (argon) at –20°C to prevent degradation . notes stability under dry conditions but highlights gaps in decomposition data, necessitating routine stability testing via HPLC . Avoid exposure to light or moisture to preserve acetyl and ketone functionalities .

Q. What biological targets or pathways are influenced by this compound?

The compound’s steroidal backbone suggests interactions with hormone receptors (e.g., progesterone or glucocorticoid receptors). links its structure to synthetic progestins, implying modulation of steroidogenic enzymes or nuclear receptors . In vitro assays (e.g., receptor binding studies) are recommended to validate target specificity .

Q. How does stereochemistry affect its chemical reactivity?

The (3S,7R,10R,13S) configuration governs regioselectivity in reactions. For example, the axial 7-hydroxy group influences hydrogen bonding in catalytic processes, while the 17-oxo group participates in keto-enol tautomerism, affecting redox stability . ’s crystallographic data highlights steric hindrance at C10 and C13, which may limit nucleophilic attack at these positions .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported spectroscopic data?

Discrepancies in NMR shifts may arise from solvent polarity (e.g., CDCl$_3$ vs. DMSO) or concentration effects. Cross-reference with high-resolution crystallographic data ( ) to validate assignments . Reproduce conditions from (400 MHz NMR, CDCl$_3$) and compare with NIST reference spectra . Use deuterated solvents consistently and report instrument parameters (e.g., pulse sequences) to enhance reproducibility.

Q. What strategies optimize reaction yields in multi-step synthesis?

Optimize stepwise intermediates:

• Step 1 (Acetylation): Use acetic anhydride in pyridine (0°C, 2 hr) to protect hydroxyl groups (yield: 85–90%) .
• Step 2 (Oxidation): Employ Jones reagent (CrO$_3$/H$_2$SO$_4$) at –10°C to minimize overoxidation .
• Step 3 (Purification): Combine flash chromatography (silica gel, hexane/EtOAc gradient) and recrystallization (MeOH/H$_2$O) to isolate >95% pure product .

Q. What computational methods predict receptor interactions for this compound?

Molecular docking (e.g., AutoDock Vina) models ligand-receptor binding using the compound’s 3D structure ( ) . Density Functional Theory (DFT) calculates electronic properties (e.g., HOMO-LUMO gaps) to predict redox behavior . Validate predictions with Surface Plasmon Resonance (SPR) to measure binding kinetics (e.g., $K_d$) .

Q. How to address gaps in toxicological data for in vivo studies?

Conduct acute toxicity assays (OECD Guideline 423) using rodent models, monitoring organ histopathology and serum biomarkers (e.g., ALT, creatinine) . notes missing carcinogenicity data; prioritize Ames tests for mutagenicity and 28-day repeated dose studies . Use physiologically based pharmacokinetic (PBPK) modeling to extrapolate safe dosages .

Q. What analytical challenges exist in differentiating stereoisomers?

Chiral HPLC with cellulose-based columns (e.g., Chiralpak IC) resolves enantiomers using hexane/isopropanol mobile phases . Vibrational Circular Dichroism (VCD) distinguishes diastereomers by analyzing Cotton effects in IR spectra . ’s $^1H$-NMR coupling constants ($J$-values) provide additional stereochemical clues (e.g., $J = 11.2 \, \text{Hz}$ for trans-diaxial protons) .